Dehydroalanine
Dehydroalanine
2-aminoacrylic acid is a 2,3-dehydroamino acid that is alanine which has been dehydrogenated to introduce a double bond between positions 2 and 3. It has a role as an alkylating agent, a human metabolite and a mouse metabolite. It is an enamine, an alpha,beta-unsaturated monocarboxylic acid, a non-proteinogenic alpha-amino acid and a 2,3-dehydroamino acid. It is a conjugate acid of a 2-aminoacrylate. It is a tautomer of a 2-ammonioprop-2-enoate, a 2-iminopropionic acid and a 2-iminiopropionate.
2-Aminoacrylic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-aminoprop-2-enoate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Dehydroalanine is a natural product found in Arabidopsis thaliana, Homo sapiens, and other organisms with data available.
2-Aminoacrylic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-aminoprop-2-enoate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Dehydroalanine is a natural product found in Arabidopsis thaliana, Homo sapiens, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1948-56-7
VCID:
VC21217773
InChI:
InChI=1S/C3H5NO2/c1-2(4)3(5)6/h1,4H2,(H,5,6)
SMILES:
C=C(C(=O)O)N
Molecular Formula:
C3H5NO2
Molecular Weight:
87.08 g/mol
Dehydroalanine
CAS No.: 1948-56-7
Cat. No.: VC21217773
Molecular Formula: C3H5NO2
Molecular Weight: 87.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-aminoacrylic acid is a 2,3-dehydroamino acid that is alanine which has been dehydrogenated to introduce a double bond between positions 2 and 3. It has a role as an alkylating agent, a human metabolite and a mouse metabolite. It is an enamine, an alpha,beta-unsaturated monocarboxylic acid, a non-proteinogenic alpha-amino acid and a 2,3-dehydroamino acid. It is a conjugate acid of a 2-aminoacrylate. It is a tautomer of a 2-ammonioprop-2-enoate, a 2-iminopropionic acid and a 2-iminiopropionate. 2-Aminoacrylic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). 2-aminoprop-2-enoate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Dehydroalanine is a natural product found in Arabidopsis thaliana, Homo sapiens, and other organisms with data available. |
|---|---|
| CAS No. | 1948-56-7 |
| Molecular Formula | C3H5NO2 |
| Molecular Weight | 87.08 g/mol |
| IUPAC Name | 2-aminoprop-2-enoic acid |
| Standard InChI | InChI=1S/C3H5NO2/c1-2(4)3(5)6/h1,4H2,(H,5,6) |
| Standard InChI Key | UQBOJOOOTLPNST-UHFFFAOYSA-N |
| SMILES | C=C(C(=O)O)N |
| Canonical SMILES | C=C(C(=O)O)N |
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